![molecular formula C8H4IN3 B3219511 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile CAS No. 1190318-91-2](/img/structure/B3219511.png)
3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
Overview
Description
3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile involves the inhibition of kinase activity by binding to the ATP-binding site of the enzyme. This leads to the disruption of downstream signaling pathways, resulting in the inhibition of cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It has also been found to have anti-inflammatory and anti-angiogenic effects, making it a promising candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is its potent inhibitory activity against various kinases, making it a valuable tool for studying kinase signaling pathways. However, its low solubility in aqueous solutions can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile. One area of focus is the development of more potent and selective inhibitors of specific kinases. Another area of interest is the investigation of its potential applications in the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties for clinical use.
In conclusion, 3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile is a promising compound that has shown potential for various scientific research applications. Its potent inhibitory activity against kinases, anti-cancer, anti-inflammatory, and anti-angiogenic effects make it a valuable tool for drug discovery and development. Further research is needed to fully understand its mechanism of action and to optimize its properties for clinical use.
Scientific Research Applications
3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent inhibitory activity against various kinases, including the epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and platelet-derived growth factor receptor (PDGFR).
properties
IUPAC Name |
3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4IN3/c9-7-4-11-8-6(7)2-1-5(3-10)12-8/h1-2,4H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXKVDQYVQEMHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC=C2I)N=C1C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4IN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-bromo-3-nitro-1H-pyrrolo[3,2-b]pyridine](/img/structure/B3219440.png)
![methyl 3-amino-1H-pyrrolo[3,2-b]pyridine-5-carboxylate](/img/structure/B3219446.png)
![4-chloro-1H-pyrrolo[3,2-c]pyridin-3-amine](/img/structure/B3219453.png)
![2-Oxo-2,3-dihydro-1H-pyrrolo[3,2-B]pyridine-6-carboxylic acid](/img/structure/B3219458.png)
![3-Iodo-1H-pyrrolo[3,2-b]pyridin-7-ol](/img/structure/B3219466.png)
![3-chloro-1H-pyrrolo[3,2-b]pyridin-6-amine](/img/structure/B3219476.png)
![3-Nitro-1H-pyrrolo[3,2-b]pyridin-7-ol](/img/structure/B3219487.png)
![1H-pyrrolo[2,3-c]pyridine-3,7-dicarboxylic acid](/img/structure/B3219503.png)
![6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine](/img/structure/B3219527.png)
![7-Hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde](/img/structure/B3219534.png)
![3-bromo-4-methyl-1H-pyrrolo[2,3-c]pyridine](/img/structure/B3219550.png)
![3-iodo-1H-pyrrolo[3,2-b]pyridine-7-carbonitrile](/img/structure/B3219551.png)